3-(4-Chlorophenyl)-6-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(4-chlorophenyl)-6-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C17H11ClFN5O/c18-12-5-7-13(8-6-12)24-16-15(21-22-24)17(25)23(10-20-16)9-11-3-1-2-4-14(11)19/h1-8,10H,9H2
• InChI Key: MKCGXQYRWYBHGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Cl)F
• Molecular Formula: C17H11ClFN5O
• Molecular Weight: 355.8 g/mol
• CAS No.: 893914-27-7

Description

3-(4-Chlorophenyl)-6-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C17H11ClFN5O and its molecular weight is 355.76. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

A series of triazolopyrimidines, including compounds structurally related to 3-(4-Chlorophenyl)-6-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one, have been studied for their anticancer properties. These compounds exhibit a unique mechanism of tubulin inhibition, promoting tubulin polymerization in vitro without competing with paclitaxel binding. This action allows them to overcome resistance associated with multiple drug resistance transporter proteins, showing efficacy in tumor growth inhibition in various nude mouse xenograft models when administered orally or intravenously (Zhang et al., 2007).

Antimicrobial and Antitumor Properties

Derivatives of the triazolopyrimidine class have been synthesized with varying substituents, demonstrating antimicrobial activity against several strains. This broad activity spectrum includes effective inhibition of bacterial and fungal strains, highlighting their potential as therapeutic agents in combating microbial infections. The structural variation within this class allows for the optimization of antimicrobial efficacy (El-Agrody et al., 2001). Additionally, novel 4(3H)-quinazolinone derivatives, closely related to the triazolopyrimidine core structure, have been explored for their anti-inflammatory and analgesic activities, signifying a potential for the development of new therapeutic agents (Farag et al., 2012).

Antibacterial Activity

The synthesis of novel pyrimidine derivatives incorporating the triazolo[1,5-a]pyrimidine ring structure has shown antibacterial activity against Gram-positive and Gram-negative microbial strains. These findings are crucial for developing new antibacterial agents capable of addressing the growing concern of antibiotic resistance. The ability of these compounds to inhibit microbial growth underscores their potential in the discovery and development of new antibacterial therapies (Lahmidi et al., 2019).

Antitumor and Antimicrobial Applications

Further expanding on the utility of triazolopyrimidine derivatives, additional studies have synthesized and evaluated these compounds for their antitumor and antimicrobial activities. The structural diversity within this chemical class enables the identification of compounds with specific biological activities, offering a promising avenue for the development of new drugs with targeted therapeutic effects against cancer and microbial infections (Prasanna Kumara et al., 2013).